Cas no 2171995-77-8 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methoxypropanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methoxypropanoic acid
• CAS No: 2171995-77-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5760643
• PubChem ID: 165538032
• Update Time: 2025-05-26

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}-2-methoxypropanoic acid
• EN300-1512437
• 2171995-77-8
• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methoxypropanoic acid

• Inchi： 1S/C27H32N2O6/c1-34-24(26(31)32)15-28-25(30)14-17-8-2-7-13-23(17)29-27(33)35-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-24H,2,7-8,13-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： FQCSBNNTXPOARM-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CC(NCC(C(=O)O)OC)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methoxypropanoic acid

Recent Advances in the Study of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methoxypropanoic acid (CAS: 2171995-77-8)

The compound 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methoxypropanoic acid (CAS: 2171995-77-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylacetamido moiety, has been investigated for its potential applications in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild conditions.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput peptide production. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its consistency across batches. These efforts are particularly relevant given the growing demand for precision in peptide-based therapeutics, where even minor impurities can significantly impact efficacy and safety.

In addition to its role in peptide synthesis, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methoxypropanoic acid has been explored as a building block for the development of novel bioactive molecules. Researchers have reported its incorporation into peptidomimetics, which are designed to mimic the structure and function of natural peptides while offering improved stability and bioavailability. Preliminary in vitro studies have demonstrated promising results, with some derivatives exhibiting enhanced binding affinity to target proteins involved in inflammatory and oncogenic pathways.

Further investigations into the pharmacological properties of this compound are underway, with a particular focus on its potential as a scaffold for drug discovery. Computational modeling and structure-activity relationship (SAR) studies are being utilized to identify optimal modifications that could enhance its therapeutic potential. These studies are complemented by in vivo experiments to evaluate pharmacokinetics and toxicity profiles, which are essential for advancing the compound toward clinical applications.

The versatility of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methoxypropanoic acid is further highlighted by its use in bioconjugation strategies. Recent publications have described its application in the development of antibody-drug conjugates (ADCs), where it serves as a linker to connect cytotoxic agents to monoclonal antibodies. This approach leverages the compound's stability and reactivity to create targeted therapies with reduced off-target effects, a critical advancement in the treatment of cancers and other diseases.

In conclusion, the ongoing research on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methoxypropanoic acid (CAS: 2171995-77-8) underscores its importance as a multifunctional tool in chemical biology and pharmaceutical sciences. Its applications span from peptide synthesis to drug discovery and bioconjugation, reflecting its broad utility and potential to contribute to the development of next-generation therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its applications, solidifying its role in advancing medical science.